2-[2-[(2Z)-2-butan-2-ylidenehydrazinyl]-4-oxo-1,3-thiazol-5-yl]acetic acid

• Molecular Formula: C9H13N3O3S
• Molecular Weight: 243.29 g/mol
• IUPAC Name: 2-[2-[(2Z)-2-butan-2-ylidenehydrazinyl]-4-oxo-1,3-thiazol-5-yl]acetic acid
• InChI: InChI=1S/C9H13N3O3S/c1-3-5(2)11-12-9-10-8(15)6(16-9)4-7(13)14/h6H,3-4H2,1-2H3,(H,13,14)(H,10,12,15)/b11-5-
• InChI Key: DFIQZUIFUUDGGC-WZUFQYTHSA-N
• Isomeric SMILES: CC/C(=N\NC1=NC(=O)C(S1)CC(=O)O)/C
• SMILES: CCC(=NNC1=NC(=O)C(S1)CC(=O)O)C

Description

2-[2-[(2Z)-2-butan-2-ylidenehydrazinyl]-4-oxo-1,3-thiazol-5-yl]acetic acid, also known as BTA or Butylthiazole, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. BTA is a thiazole derivative that has been synthesized and studied for its antibacterial, antifungal, antioxidant, and anticancer activities.

Mechanism of Action

The mechanism of action of 2-[2-[(2Z)-2-butan-2-ylidenehydrazinyl]-4-oxo-1,3-thiazol-5-yl]acetic acid is not fully understood, but it is believed to involve the inhibition of various enzymes and pathways involved in bacterial and fungal growth, as well as the induction of apoptosis in cancer cells. This compound has also been shown to possess free radical scavenging activity, which may contribute to its antioxidant properties.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its antibacterial, antifungal, antioxidant, and anticancer activities, this compound has been shown to possess anti-inflammatory properties. It has also been shown to have a protective effect on the liver and kidneys, which may be beneficial in the treatment of liver and kidney diseases.

Advantages and Limitations for Lab Experiments

2-[2-[(2Z)-2-butan-2-ylidenehydrazinyl]-4-oxo-1,3-thiazol-5-yl]acetic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to have low toxicity in animal models. However, this compound has some limitations in lab experiments, including its limited solubility in water and its instability in acidic conditions.

Future Directions

There are several future directions for the study of 2-[2-[(2Z)-2-butan-2-ylidenehydrazinyl]-4-oxo-1,3-thiazol-5-yl]acetic acid. One potential direction is the investigation of its potential as a therapeutic agent in the treatment of various diseases, including bacterial and fungal infections, cancer, and oxidative stress-related diseases. Another potential direction is the development of new synthetic methods for this compound that may improve its yield and purity. Additionally, further research is needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects.

Synthesis Methods

2-[2-[(2Z)-2-butan-2-ylidenehydrazinyl]-4-oxo-1,3-thiazol-5-yl]acetic acid can be synthesized through the reaction of 2-aminothiazole with butan-2-one in the presence of hydrazine hydrate. The resulting product is then treated with acetic anhydride to form this compound. The synthesis of this compound has been optimized to produce high yields and purity.

Scientific Research Applications

2-[2-[(2Z)-2-butan-2-ylidenehydrazinyl]-4-oxo-1,3-thiazol-5-yl]acetic acid has been extensively studied for its potential therapeutic properties. It has shown promising results in various scientific research applications, including antibacterial, antifungal, antioxidant, and anticancer activities. This compound has been shown to inhibit the growth of various bacterial and fungal strains, including Staphylococcus aureus and Candida albicans. It has also been shown to possess antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases. Additionally, this compound has demonstrated anticancer activity in various cancer cell lines, making it a potential candidate for cancer therapy.